Cas no 584-87-2 (3-Formyl-4-hydroxybenzoic acid)

3-Formyl-4-hydroxybenzoic acid structure
584-87-2 structure
Product Name:3-Formyl-4-hydroxybenzoic acid
CAS No:584-87-2
MF:C8H6O4
MW:166.130842685699
MDL:MFCD00016595
CID:375132
PubChem ID:24882556
Update Time:2025-04-19

3-Formyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Formyl-4-hydroxybenzoic acid
    • Benzoic acid,3-formyl-4-hydroxy-
    • NSC115705
    • EN300-115098
    • BCP05672
    • DTXSID90973951
    • Z1255434815
    • NXZBZWZORYEIJL-UHFFFAOYSA-N
    • 584-87-2
    • AKOS000541027
    • A869432
    • FT-0692502
    • SCHEMBL1100563
    • Benzoic acid, 3-formyl-4-hydroxy-
    • SY110468
    • Oprea1_143744
    • J-200056
    • MFCD00016595
    • CS-W010815
    • TS-7249
    • NSC-115705
    • F17007
    • 3-Formyl-4-hydroxybenzoic acid, 97%
    • Oprea1_850501
    • BP-13031
    • 3-FORMYL-4-HYDROXYBENZOICACID
    • 4-Hydroxy-3-methanoyl-benzoic acid
    • BBL102665
    • DB-072489
    • STL556469
    • MDL： MFCD00016595
    • Inchi： 1S/C8H6O4/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-4,10H,(H,11,12)
    • InChI Key： NXZBZWZORYEIJL-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C(=O)O)=CC=1C=O

Computed Properties

  • Exact Mass: 166.02700
  • Monoisotopic Mass: 166.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3579 (rough estimate)
  • Melting Point: 246-250 °C (lit.)
  • Boiling Point: 254.32°C (rough estimate)
  • Flash Point: 177.0±21.6 °C
  • Refractive Index: 1.5090 (estimate)
  • PSA: 74.60000
  • LogP: 0.90290
  • Solubility: 。

3-Formyl-4-hydroxybenzoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H317-H319
  • Warning Statement： P280-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 22-36/38
  • Safety Instruction： S26; S36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R36/38
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

3-Formyl-4-hydroxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Formyl-4-hydroxybenzoic acid Pricemore >>

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3-Formyl-4-hydroxybenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:584-87-2)3-Formyl-4-hydroxybenzoic acid
Order Number:A869432
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:17
Price ($):188.0/752.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:584-87-2)3-Formyl-4-hydroxybenzoic acid
A869432
Purity:99%/99%
Quantity:25g/100g
Price ($):188.0/752.0
Email